2-(2,4-dichlorophenoxy)-N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]acetohydrazide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(E)-[(E)-3-(4-nitrophenyl)prop-2-enylidene]amino]acetamide
• InChI: InChI=1S/C17H13Cl2N3O4/c18-13-5-8-16(15(19)10-13)26-11-17(23)21-20-9-1-2-12-3-6-14(7-4-12)22(24)25/h1-10H,11H2,(H,21,23)/b2-1+,20-9+
• InChI Key: MRTXRJFFMLUZCA-QWYVLEEQSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC=NNC(=O)COC2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C=N/NC(=O)COC2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C17H13Cl2N3O4
• Molecular Weight: 394.2 g/mol

Description

Synthesis Analysis

The synthesis of similar hydrazide derivatives often involves reactions of appropriate precursors in solutions like DMF (Dimethylformamide). For instance, 2-(4-chlorophenoxy)-N'-[(1E)-1-(4-methylphenyl) ethylidene] acetohydrazide, a related compound, was successfully synthesized and grown as a single crystal from DMF solution (Purandara et al., 2019).

Molecular Structure Analysis

The molecular structure of such compounds is often determined using techniques like X-ray diffraction. They generally adopt a configuration that is determined by the nature of their functional groups and bonding patterns. For example, in 4CP4MPEA, a related compound, the molecule adopts an E configuration with respect to its C=N double bond, and the dihedral angle between the two phenyl rings was found to be 79.29° (Purandara et al., 2019).

Chemical Reactions and Properties

These compounds often participate in various chemical reactions due to their active functional groups. For example, compounds with similar structures have been involved in 1,3-dipolar cycloadditions and other reactions related to their hydrazide group (Ibata et al., 1987).

Physical Properties Analysis

The physical properties, such as thermal stability and crystalline structure, can be studied using techniques like thermal analysis and X-ray diffraction. For instance, the thermal properties and crystalline structure of a related hydrazide derivative were thoroughly investigated (Purandara et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by the molecular structure and the nature of functional groups. For instance, hydrazide derivatives demonstrate various interactions based on their molecular configuration and can exhibit properties like nonlinear optical behavior (Purandara et al., 2019).